(R)-2-methyl-3-oxosuccinic acid

• Molecular Formula: C5H6O5
• Molecular Weight: 146.1 g/mol
• IUPAC Name: (2R)-2-methyl-3-oxobutanedioic acid
• InChI: InChI=1S/C5H6O5/c1-2(4(7)8)3(6)5(9)10/h2H,1H3,(H,7,8)(H,9,10)/t2-/m1/s1
• InChI Key: CXJNNMFPXAHDPF-UWTATZPHSA-N
• Isomeric SMILES: C[C@H](C(=O)C(=O)O)C(=O)O
• Canonical SMILES: CC(C(=O)C(=O)O)C(=O)O

Description

(R)-2-methyl-3-oxosuccinic acid is a 2-methyl-3-oxosuccinic acid. It is an enantiomer of a (S)-2-methyl-3-oxosuccinic acid.

Scientific Research Applications

Thermodynamic Properties and Cloud Droplet Activation

(R)-2-methyl-3-oxosuccinic acid, as a type of oxo-dicarboxylic acid, plays a significant role in atmospheric chemistry. It exhibits unique thermodynamic properties and affects cloud condensation nuclei (CCN) activity. Studies demonstrate that the presence of an oxo functional group significantly reduces vapor pressure and influences cloud formation and atmospheric dynamics (Frosch et al., 2010).

Enantiomer Analysis in Human Plasma

Research has developed sensitive methods for the determination of this compound enantiomers in human plasma, highlighting its significance in metabolic studies. This is crucial for understanding metabolic processes in conditions like diabetes and maple syrup urine disease (Schadewaldt et al., 1996).

Biochemical Enzymatic Studies

This compound is utilized in enzymatic studies. For instance, its reductase from Saccharomyces fermentati has been purified for detailed biochemical analysis, providing insights into microbial enzymatic pathways and their thermodynamics (Furuichi et al., 1987).

Synthesis of Optically Pure Compounds

The compound is used in the synthesis of optically pure substances, which are crucial in pharmaceuticals and material science. For instance, methods involving this compound lead to the creation of enantiomerically pure 3-hydroxyalkanoic acids, vital in various synthetic applications (Nakahata et al., 1982).

Role in Stereochemistry and Medicinal Chemistry

This compound is significant in understanding stereochemical processes in biochemical reactions. For example, studies on its stereochemistry in alpha-oxidation provide insights into fatty acid metabolism in liver cells (Croes et al., 1999). Moreover, its structural motif is explored in medicinal chemistry for synthesizing compounds with pharmacological significance (Mucha et al., 2011).

Application in Organic Synthesis

It's involved in organic synthesis processes, particularly in catalytic reactions and the creation of compounds with specific optical activities. This application is essential in developing new materials and pharmaceutical compounds (Xu et al., 2007).